Cas no 93004-55-8 ( )

  structure
  structure
Product Name: 
CAS No:93004-55-8
MF:C11H22N2O
MW:198.305182933807
CID:999231
PubChem ID:351959
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylcyclohexyl)-1,1-dimethylurea
    • NSC524099
    • DTXSID60326117
    • NSC-524099
    • 93004-55-8
    • N'-(3,5-Dimethylcyclohexyl)-N,N-dimethylurea
    • 3-(3,5-dimethylcyclohexyl)-1,1-dimethyl-urea
    • DS-013803
    •  
    • Inchi: 1S/C11H22N2O/c1-8-5-9(2)7-10(6-8)12-11(14)13(3)4/h8-10H,5-7H2,1-4H3,(H,12,14)
    • InChI Key: INUVICATYDGMCN-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NC1CC(C)CC(C)C1

Computed Properties

  • Exact Mass: 198.173
  • Monoisotopic Mass: 198.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 339°C at 760 mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.482
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd